4,4'-[(4-Fluorophenyl)methylene]dimorpholine

• IUPAC Name: 4-[(4-fluorophenyl)-morpholin-4-ylmethyl]morpholine
• InChI: InChI=1S/C15H21FN2O2/c16-14-3-1-13(2-4-14)15(17-5-9-19-10-6-17)18-7-11-20-12-8-18/h1-4,15H,5-12H2
• InChI Key: XPRMZPGIFMALGL-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(C2=CC=C(C=C2)F)N3CCOCC3
• Molecular Formula: C15H21FN2O2
• DSSTOX Substance ID: DTXSID10354985
• Molecular Weight: 280.34 g/mol
• CAS No.: 6425-29-2

Description

4,4'-[(4-Fluorophenyl)methylene]dimorpholine, also known as 4,4'-dimorpholine, is a heterocyclic compound used as a reagent in the synthesis of various pharmaceuticals and other compounds. It is a colorless solid that is insoluble in water and has a melting point of 134-137 °C. 4,4'-dimorpholine is a versatile reagent and has been used in a wide range of chemical reactions, including condensations, cyclizations, and oxidations. In recent years, it has been used in the synthesis of various drugs and other compounds, such as chiral auxiliaries, peptides, and amines.

Scientific Research Applications

Synthesis and Biocidal Applications

Research by Hernández-Altamirano et al. (2010) in the field of green chemistry explored the microwave-assisted synthesis of 4,4'-dimorpholyl-methanes, including compounds similar to 4,4'-[(4-Fluorophenyl)methylene]dimorpholine. They demonstrated that these compounds exhibit varied degrees of biocidal activities against strains like B. subtilis, E. coli, and Ps. fluorescence, highlighting their potential as ecological chemical products, particularly in the petroleum industry (Hernández-Altamirano et al., 2010).

Chemical Properties and Applications in Material Science

A study by Chai and Liu (2011) focused on a compound structurally related to this compound, analyzing its crystal structure. This research contributes to the understanding of the chemical properties and potential applications of similar compounds in material science, such as in the creation of new materials or as intermediates in chemical synthesis (Chai & Liu, 2011).

Analytical and Computational Studies

Panicker et al. (2009) conducted Fourier Transform Infrared (FT-IR) and Raman spectroscopy analyses of compounds including this compound derivatives. These analytical techniques offer insights into the molecular structure and dynamics of these compounds, aiding in the development of new materials and drugs (Panicker et al., 2009).

Pharmaceutical Research

Research in the pharmaceutical field has explored derivatives of this compound. Studies like those by Iida et al. (2019) have investigated the synthesis of N-aryl axially chiral compounds, revealing their potential in the development of new pharmaceutical agents (Iida et al., 2019).

Environmental Applications

A study by Nekouei et al. (2016) highlighted the use of 4,4'-[(4-Fluorophenyl)methylene] derivatives in environmental applications, particularly in the extraction and detection of trace metals like lead and cadmium in water samples. This demonstrates the compound's relevance in environmental monitoring and remediation efforts (Nekouei et al., 2016).

Safety and Hazards

The compound is labeled as an irritant.